Cas no 2649071-95-2 (5-(bromomethyl)-4-methyl-N-(3-methylphenyl)-4,5-dihydro-1,3-thiazol-2-amine)

• Product Name: 5-(bromomethyl)-4-methyl-N-(3-methylphenyl)-4,5-dihydro-1,3-thiazol-2-amine
• CAS No: 2649071-95-2
• MF: C₁₂H₁₅BrN₂S
• MW: 299.229900598526
• CID: 6384732
• PubChem ID: 165521783
• Update Time: 2025-06-03

5-(bromomethyl)-4-methyl-N-(3-methylphenyl)-4,5-dihydro-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(bromomethyl)-4-methyl-N-(3-methylphenyl)-4,5-dihydro-1,3-thiazol-2-amine
• EN300-1274640
• 2649071-95-2

• Inchi： 1S/C12H15BrN2S/c1-8-4-3-5-10(6-8)15-12-14-9(2)11(7-13)16-12/h3-6,9,11H,7H2,1-2H3,(H,14,15)
• InChI Key： MKDVBONXNYSLML-UHFFFAOYSA-N
• SMILES： BrCC1C(C)N=C(NC2C=CC=C(C)C=2)S1

Computed Properties

• Exact Mass: 298.01393g/mol
• Monoisotopic Mass: 298.01393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 49.7Ų

Additional information on 5-(bromomethyl)-4-methyl-N-(3-methylphenyl)-4,5-dihydro-1,3-thiazol-2-amine

Recent Advances in the Study of 5-(bromomethyl)-4-methyl-N-(3-methylphenyl)-4,5-dihydro-1,3-thiazol-2-amine (CAS: 2649071-95-2)

The compound 5-(bromomethyl)-4-methyl-N-(3-methylphenyl)-4,5-dihydro-1,3-thiazol-2-amine (CAS: 2649071-95-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the synthetic versatility of 5-(bromomethyl)-4-methyl-N-(3-methylphenyl)-4,5-dihydro-1,3-thiazol-2-amine, which serves as a key intermediate in the preparation of various biologically active molecules. The bromomethyl group at the 5-position of the thiazoline ring allows for further functionalization, making it a valuable building block in medicinal chemistry. Researchers have successfully utilized this compound in the synthesis of novel thiazole derivatives with promising antimicrobial and anticancer properties.

In terms of biological activity, preliminary in vitro studies have demonstrated that 5-(bromomethyl)-4-methyl-N-(3-methylphenyl)-4,5-dihydro-1,3-thiazol-2-amine exhibits moderate inhibitory effects against certain cancer cell lines, particularly those associated with solid tumors. The mechanism of action appears to involve interference with cellular proliferation pathways, although further investigations are required to elucidate the precise molecular targets. Additionally, this compound has shown potential as a scaffold for the development of kinase inhibitors, which are of great interest in targeted cancer therapies.

Recent advancements in analytical techniques have enabled more detailed characterization of 5-(bromomethyl)-4-methyl-N-(3-methylphenyl)-4,5-dihydro-1,3-thiazol-2-amine. High-resolution mass spectrometry and nuclear magnetic resonance spectroscopy have confirmed the structural integrity of the compound, while computational modeling studies have provided insights into its conformational preferences and potential binding modes with biological targets. These findings are crucial for rational drug design efforts centered around this molecular framework.

The safety profile and pharmacokinetic properties of 5-(bromomethyl)-4-methyl-N-(3-methylphenyl)-4,5-dihydro-1,3-thiazol-2-amine are currently under investigation. Early ADME (Absorption, Distribution, Metabolism, and Excretion) studies suggest that the compound exhibits reasonable metabolic stability, though optimization may be required to improve its bioavailability. Toxicological assessments are ongoing to evaluate its potential for further development as a pharmaceutical agent or as a precursor to more complex therapeutic molecules.

Looking forward, researchers are exploring the potential of 5-(bromomethyl)-4-methyl-N-(3-methylphenyl)-4,5-dihydro-1,3-thiazol-2-amine in combination therapies and as part of drug conjugates. Its chemical reactivity makes it particularly suitable for click chemistry applications, enabling the construction of more complex molecular architectures with enhanced biological activity. The compound's unique structural features continue to inspire novel synthetic approaches in medicinal chemistry, positioning it as an important tool in the development of next-generation therapeutics.

In conclusion, 5-(bromomethyl)-4-methyl-N-(3-methylphenyl)-4,5-dihydro-1,3-thiazol-2-amine represents a promising chemical entity with diverse applications in drug discovery. While significant progress has been made in understanding its properties and potential uses, further research is needed to fully exploit its therapeutic potential. Continued investigation of this compound and its derivatives will likely yield valuable insights for the development of new treatments for various diseases, particularly in the areas of oncology and infectious diseases.